6-{1-[(1-methyl-1H-pyrazol-4-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile

• IUPAC Name: 6-[1-[(1-methylpyrazol-4-yl)methyl]-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H20N6/c1-21-9-14(8-20-21)10-22-5-4-15-11-23(12-16(15)22)17-3-2-13(6-18)7-19-17/h2-3,7-9,15-16H,4-5,10-12H2,1H3
• InChI Key: YHMNPWOSQKMPDR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CCC3C2CN(C3)C4=NC=C(C=C4)C#N
• Molecular Formula: C17H20N6
• Molecular Weight: 308.4 g/mol
• CAS No.: 2549050-73-7

Description

6-{1-[(1-Methyl-1H-pyrazol-4-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile is a heterocyclic compound featuring a pyridine-3-carbonitrile core linked to a bicyclic octahydropyrrolo[2,3-c]pyrrole moiety. This bicyclic system is substituted at the 1-position with a (1-methyl-1H-pyrazol-4-yl)methyl group. The carbonitrile group may enhance solubility and serve as a hydrogen-bond acceptor.

Mechanism of Action

Target of Action

Similar compounds with pyrazole and imidazole moieties have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Compounds with similar structures have been shown to interact with various biological targets, leading to changes in cellular processes . For instance, some pyrazole derivatives have shown potent antileishmanial and antimalarial activities .

Biochemical Pathways

Similar compounds have been shown to interact with various biochemical pathways, leading to a range of biological effects .

Result of Action

Similar compounds have been shown to have a range of effects at the molecular and cellular level .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The compound’s structural uniqueness lies in its fused bicyclic pyrrolo-pyrrole system and pyrazole substitution. Key comparisons with similar compounds include:

Compound	Core Structure	Substituents	Key Features
Target Compound	Pyridine-3-carbonitrile	Octahydropyrrolo[2,3-c]pyrrole + (1-methyl-1H-pyrazol-4-yl)methyl	Bicyclic system with pyrazole substitution; potential kinase-targeting motifs
6-{[4-Amino-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}pyridine-3-carbonitrile (54a)	Pyridine-3-carbonitrile	4-Amino-5-methyl-3-(trifluoromethyl)pyrazole	Trifluoromethyl group enhances lipophilicity; reported as a GLUT1 inhibitor
6-(3-Amino-4-methyl-1H-pyrazol-1-yl)pyridine-3-carbonitrile	Pyridine-3-carbonitrile	3-Amino-4-methylpyrazole	Smaller substituents; simpler synthesis via multicomponent reactions
6-Amino-1-phenyl-4-(3-pyridinyl)-3-(trifluoromethyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile	Dihydropyrano[2,3-c]pyrazole	Trifluoromethyl, phenyl, pyridinyl	Pyranopyrazole core; higher polarity due to dihydro-pyran ring
1-(4-Methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	Pyrrolo[2,3-b]pyridine	4-Methoxyphenyl	Extended π-system; methoxy group may improve solubility

Physicochemical and Spectral Properties

• Melting Points: Pyranopyrazole derivatives (e.g., 3s: 170.7–171.2°C ; 4a: 219–220°C ) exhibit higher melting points than pyridine-carbonitrile analogs, likely due to hydrogen bonding from the dihydropyran ring.
• Spectral Signatures :
  • IR : Carbonitrile peaks at ~2190–2192 cm⁻¹ .
  • ¹H NMR : Pyrazole protons resonate at δ 7.5–8.2 ppm; methyl groups at δ 2.1–2.2 ppm .